Cas no 893740-59-5 (5-(Pyrimidin-5-yl)nicotinic acid)

5-(Pyrimidin-5-yl)nicotinic acid structure
893740-59-5 structure
Product Name:5-(Pyrimidin-5-yl)nicotinic acid
CAS No:893740-59-5
MF:C10H7N3O2
MW:201.181481599808
CID:1033530
PubChem ID:23004878
Update Time:2025-04-20

5-(Pyrimidin-5-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyrimidin-5-yl)nicotinic acid
    • 5-(PYRIMIDIN-5-YL)-NICOTINIC ACID
    • 5-pyrimidin-5-ylpyridine-3-carboxylic acid
    • 893740-59-5
    • AKOS004113279
    • 5-(Pyrimidin-5-yl)nicotinicacid
    • J-516401
    • 5-(pyrimidin-5-yl)pyridine-3-carboxylic acid
    • DTXSID00629593
    • DB-295810
    • Inchi: 1S/C10H7N3O2/c14-10(15)8-1-7(2-11-3-8)9-4-12-6-13-5-9/h1-6H,(H,14,15)
    • InChI Key: OCYVFYXZQUPYEH-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=CC(=C1)C1=CN=CN=C1)=O

Computed Properties

  • Exact Mass: 201.053826475g/mol
  • Monoisotopic Mass: 201.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76Ų

5-(Pyrimidin-5-yl)nicotinic acid Pricemore >>

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